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Compound of Interest

Compound Name: Ethylenediamine diacetate

Cat. No.: B1589172 Get Quote

An essential resource for laboratory professionals on the safe handling, storage, and disposal

of Ethylenediamine Diacetate, ensuring a secure research environment.

This guide provides immediate and essential safety protocols for researchers, scientists, and

drug development professionals working with Ethylenediamine Diacetate. By adhering to

these procedural steps, you can minimize risks and ensure the integrity of your work.

Standard Operating Procedure for Ethylenediamine
Diacetate
This section details the necessary personal protective equipment (PPE), handling procedures,

and emergency responses to ensure laboratory safety.

1. Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following equipment is

mandatory when handling Ethylenediamine Diacetate:

Eye Protection: Use chemical safety goggles that are tested and approved under

government standards such as NIOSH (US) or EN 166 (EU).[1]

Hand Protection: Handle with gloves.[1] Gloves must be inspected prior to use and removed

using the proper technique (without touching the glove's outer surface) to avoid skin contact.
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[1] Dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.[1] Wash and dry your hands after handling.

Body Protection: Wear a lab coat. For situations with a risk of significant exposure, consider

additional protective clothing such as boots and suits.

Respiratory Protection: In case of insufficient ventilation or when dust, fumes, or aerosols are

generated, wear a suitable and approved respirator.[2][3]

2. Handling and Storage

Safe handling and storage are critical to preventing accidents and maintaining chemical

stability.

Handling:

Wash hands thoroughly after handling.[4]

Avoid contact with eyes, skin, and clothing.[4]

Minimize dust generation and accumulation.[4]

Use in a well-ventilated area, preferably under a chemical fume hood.[3][5][6]

Do not eat, drink, or smoke in areas where the chemical is handled.[2][7]

Ground all equipment containing the material to prevent static discharge.[2][3]

Storage:

Store in a cool, dry, and well-ventilated area.[1][4]

Keep the container tightly closed.[1][4]

Store away from incompatible materials such as acids, acid anhydrides, acid chlorides,

and oxidizing agents.[6]

3. Emergency Procedures
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In the event of an exposure or spill, immediate and appropriate action is crucial.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek medical attention.

In case of skin contact: Remove contaminated clothing and shoes.[4] Flush skin with plenty

of soap and water for at least 15 minutes.[1][4] Seek medical attention.

If inhaled: Move the person to fresh air.[1] If not breathing, give artificial respiration.[1] Seek

medical attention.

If swallowed: Do NOT induce vomiting.[4] Never give anything by mouth to an unconscious

person.[1][4] Rinse mouth with water and drink 2-4 cupfuls of milk or water if the person is

conscious and alert.[4] Seek immediate medical attention.

Accidental Release:

Evacuate personnel from the area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment.[6]

Avoid dust formation.[1]

Sweep up the spilled material and place it in a suitable, closed container for disposal.[1]

Do not let the product enter drains.[1]

4. Disposal Plan

Proper disposal of chemical waste is essential for environmental protection and regulatory

compliance.

Dispose of the waste material in accordance with national and local regulations.[5]

Leave chemicals in their original containers and do not mix with other waste.[5]
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Handle uncleaned containers as you would the product itself.[5]

Contaminated gloves and other disposable PPE should be placed in a designated waste

container.

Safety and Hazard Information
The following table summarizes the key hazard and safety information for Ethylenediamine
Diacetate.

Hazard Category Description

Acute Oral Toxicity Harmful if swallowed.[7]

Skin Corrosion/Irritation Causes skin irritation.[4]

Eye Damage/Irritation Causes eye irritation.[4]

Respiratory Irritation Causes respiratory tract irritation.[4]

Occupational Exposure Limits

No specific occupational exposure limits have

been established for Ethylenediamine Diacetate.

[1]

Experimental Workflow for Handling
Ethylenediamine Diacetate
The following diagram illustrates the standard workflow for safely handling Ethylenediamine
Diacetate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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